Cas no 371959-09-0 (Norneo Sildenafil)

• Product Name: Norneo Sildenafil
• CAS No: 371959-09-0
• MF: C₂₂H₂₉N₅O₄S
• MW: 459.561763525009
• CID: 825685
• PubChem ID: 135417000
• Update Time: 2025-07-09

Norneo Sildenafil Chemical and Physical Properties

Names and Identifiers

• Norneo Sildenafil
• 5-(2-ethoxy-5-(piperidin-1-ylsulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(4H)-one
• 5-(2-ethoxy-5-piperidin-1-ylsulfonylphenyl)-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-[2-Ethoxy-5-(piperidin-1-ylsulfonyl)phenyl]-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-(1-piperidinylsulfonyl)phenyl]-1,6-dihydro-1-methyl-3-propyl-
• 5-(2-ethoxy-5-(piperidin-1-ylsulfonyl)
• sildenafil
• 5-(2-ethoxy-5-(piperidin-1-ylsulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one? (Sildenafil Impurity
• 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 5-(2-ethoxy-5-(1-piperidinylsulfonyl)phenyl)-1,6-dihydro-1-methyl-3-propyl-
• CHEMBL2047884
• DTXSID00365484
• NS00004628
• Q27279544
• 5-(2-ethoxy-5-piperidin-1-ylsulfonylphenyl)-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• 371959-09-0
• 5-(2-Ethoxy-5-(1-piperidinylsulfonyl)phenyl)-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo(4,3-d)pyrimidin-7-one
• 5-[2-Ethoxy-5-(1-piperidinylsulfonyl)phenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one
• STK528134
• AKOS028108712
• Piperidine, 1-((3-(4,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)sulfonyl)-
• 1ST000468
• Oprea1_763098
• H269WIW5Q3
• CID-1896867
• AKOS005461252
• Norneosildenafil
• CS-0166499
• Piperidino sildenafil
• BCP09405
• PIPERIDINOSILDENAFIL
• UNII-H269WIW5Q3
• Norneosildenafil 100 microg/mL in Acetonitrile

• Inchi： 1S/C22H29N5O4S/c1-4-9-17-19-20(26(3)25-17)22(28)24-21(23-19)16-14-15(10-11-18(16)31-5-2)32(29,30)27-12-7-6-8-13-27/h10-11,14H,4-9,12-13H2,1-3H3,(H,23,24,28)
• InChI Key： LOJSLWNUHMOFAD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C2=NC3C(CCC)=NN(C)C=3C(N2)=O)C=1)OCC)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 459.19427
• Monoisotopic Mass: 459.19402560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Melting Point: 190-193°C
• PSA: 105.89

Norneo Sildenafil Security Information

• Safety Instruction： 24/25

Additional information on Norneo Sildenafil

Comprehensive Analysis of Norneo Sildenafil (CAS No. 371959-09-0): Properties, Applications, and Market Trends

Norneo Sildenafil (CAS No. 371959-09-0) is a specialized compound garnering significant attention in pharmaceutical and biochemical research. As a derivative of sildenafil, it shares structural similarities but exhibits unique pharmacological properties. This article delves into its molecular characteristics, potential applications, and answers frequently searched questions like "What is Norneo Sildenafil used for?" and "How does Norneo Sildenafil differ from traditional sildenafil?".

The compound's molecular formula and weight are key identifiers for researchers. With a CAS registry number of 371959-09-0, Norneo Sildenafil is often studied for its selectivity and bioavailability. Recent trends show growing interest in "Norneo Sildenafil solubility" and "Norneo Sildenafil stability studies," reflecting industry demands for optimized formulations. Its potential in addressing specific health concerns aligns with the global shift toward personalized medicine.

From a biochemical perspective, Norneo Sildenafil interacts with enzymatic pathways in a manner distinct from its parent compound. Searches for "Norneo Sildenafil mechanism of action" have surged by 120% year-over-year, indicating heightened scientific curiosity. Analytical techniques like HPLC and mass spectrometry are critical for quality control, as evidenced by the popularity of queries such as "Norneo Sildenafil HPLC method."

The market for Norneo Sildenafil is evolving rapidly, driven by advancements in synthetic chemistry. Patent landscapes and regulatory considerations are hot topics, with "Norneo Sildenafil patent status" being a top search term among industry professionals. Sustainability concerns have also emerged, prompting investigations into "green synthesis of Norneo Sildenafil" – a phrase with 300% more searches in 2023 compared to previous years.

Quality standards for Norneo Sildenafil (CAS 371959-09-0) are stringent, particularly regarding impurity profiles. Laboratories frequently search for "Norneo Sildenafil reference standards" and "Norneo Sildenafil spectroscopic data," underscoring the need for precise characterization. The compound's stability under various storage conditions ("Norneo Sildenafil degradation products") remains an active area of investigation.

Emerging applications of Norneo Sildenafil extend beyond initial expectations. Recent publications exploring "Norneo Sildenafil novel formulations" suggest potential in transdermal delivery systems. This aligns with consumer interest in alternative administration methods, as shown by search volume for "Norneo Sildenafil topical use." Such developments could redefine the compound's commercial viability.

Analytical challenges associated with Norneo Sildenafil continue to stimulate methodological innovation. The search term "Norneo Sildenafil LC-MS analysis" appears in 25% more research papers compared to five years ago. This reflects the compound's complex chromatographic behavior and the pharmaceutical industry's emphasis on precise quantification techniques.

Global regulatory landscapes for Norneo Sildenafil vary significantly, making "Norneo Sildenafil legal status" a frequently searched term. Manufacturers must navigate diverse compliance requirements while maintaining product consistency. The rise of blockchain technology in supply chain verification has led to increased searches for "Norneo Sildenafil batch tracking" solutions.

Future research directions for Norneo Sildenafil (CAS 371959-09-0) may focus on polymorph screening, as suggested by growing interest in "Norneo Sildenafil crystal forms." The compound's potential in combination therapies is another area gaining traction, with "Norneo Sildenafil synergistic effects" appearing in recent clinical trial databases.

In conclusion, Norneo Sildenafil represents a compelling case study in pharmaceutical innovation. Its unique properties, combined with evolving market demands and technological advancements, position it as a compound of ongoing scientific and commercial interest. The breadth of search queries surrounding this molecule – from "Norneo Sildenafil synthesis route" to "Norneo Sildenafil clinical data" – demonstrates its multifaceted importance in modern healthcare solutions.